ethyl 2-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate

• IUPAC Name: ethyl 2-[[2-(6-chloro-1,1-dioxo-4-phenyl-1λ6,2,3-benzothiadiazin-2-yl)acetyl]amino]benzoate
• InChI: InChI=1S/C24H20ClN3O5S/c1-2-33-24(30)18-10-6-7-11-20(18)26-22(29)15-28-27-23(16-8-4-3-5-9-16)19-14-17(25)12-13-21(19)34(28,31)32/h3-14H,2,15H2,1H3,(H,26,29)
• InChI Key: JMQYPZXSGGEEGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC=CC=C1NC(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C24H20ClN3O5S
• Molecular Weight: 498.0 g/mol

Description

The compound “ethyl 2-[2-(6-chloro-1,1-dioxo-4-phenyl-2H-1lambda6,2,3-benzothiadiazin-2-yl)acetamido]benzoate” is a derivative of the 1,2,4-benzothiadiazine-1,1-dioxide ring. The biological activities of 1,2,4-benzothiadiazine-1,1-dioxide include antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators.

Synthesis Analysis

The synthesis of such compounds often involves the reaction of hydrazonoyl halides with alkyl carbothioates, carbothioamides, and 7-thioxo-5,6,7,8-tetrahydropyrimido. In 2010, Chen et al. developed a new series of benzothiadiazine-1,1-dioxide compounds and screened these compounds as an aldose reductase inhibitor.

Molecular Structure Analysis

The molecular structure of this compound is based on the 1,2,4-benzothiadiazine-1,1-dioxide ring. Many functional groups attached to the ring are responsible for the activity of 1,2,4-benzothiadiazine-1,1-dioxide like a halo, the group at 7 and 8 positions of the ring gave active compounds.

Chemical Reactions Analysis

The chemical reactions involving this compound are likely to be influenced by the functional groups attached to the 1,2,4-benzothiadiazine-1,1-dioxide ring. For instance, reactions at the benzylic position are very important for synthesis problems.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be inferred from its molecular structure and the functional groups it contains. For instance, the 1 H-NMR spectrum of a similar compound showed a triplet at δ 1.18 due to the methyl group of the ethyl ester.

Mechanism of Action

The mechanism of action of this compound is likely to be related to its various biological activities, such as antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators.

Future Directions

The future directions for research on this compound could involve further exploration of its biological activities and potential therapeutic applications. With the advent of computerized molecular graphics, the study of structural–activity relationships may well receive a boost.